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Compound of Interest

Compound Name: C2 Ceramide-1-phosphate

Cat. No.: B1140355

An In-depth Technical Guide on the Core Structural Characteristics of C2 Ceramide-1-
Phosphate

Introduction

Ceramide-1-phosphate (C1P) is a bioactive sphingolipid that plays a crucial role in a variety of
cellular processes. It is synthesized from ceramide through the action of ceramide kinase
(CERK).[1][2] C1P, along with its precursor ceramide and its metabolic relative sphingosine-1-
phosphate (S1P), forms a trio of interconnected signaling molecules that regulate cell fate,
including proliferation, survival, inflammation, and migration.[1][2][3][4] The balance between
the levels of these lipids is critical for maintaining cellular homeostasis.[4]

This guide focuses on C2 Ceramide-1-phosphate, a short-chain, cell-permeable analog of the
endogenous lipid.[2] Due to its ability to cross cell membranes, C2 Ceramide-1-phosphate is
an invaluable tool for researchers studying the intracellular signaling pathways and biological
functions of C1P.

Core Structural and Chemical Properties

C2 Ceramide-1-phosphate is an N-acylsphingosine 1-phosphate where the N-acyl group is an
acetyl group.[5] Its structure is composed of three key moieties: a sphingosine backbone, a C2
acetyl group attached to the amino group at the C2 position, and a phosphate group esterified
to the C1 hydroxyl group.
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Quantitative Data Summary

The fundamental chemical and physical properties of C2 Ceramide-1-phosphate are
summarized in the table below for easy reference.

Property Value Source(s)

[(E,2S,3R)-2-acetamido-3-
IUPAC Name hydroxyoctadec-4-enyl] [5]
dihydrogen phosphate

Molecular Formula C20H40NO6P [51[6]
Molecular Weight 421.51 g/mol [516]17]
CAS Number 151729-55-4 [61[7]

N-acetylsphingosine 1-
Synonyms [5]
phosphate, CerP(d18:1/2:0)

o Ceramide 1-phosphates
Lipid Class [5]
[SP0205]

Key Signaling Pathways

C2 Ceramide-1-phosphate, acting as a surrogate for endogenous C1P, has been shown to
modulate several critical intracellular signaling cascades. Its effects are often contrary to those
of ceramide, promoting cell survival and proliferation.[4][8]

Activation of Cytosolic Phospholipase A2 (cPLA2) and
Inflammatory Response

One of the most well-characterized functions of C1P is its role as a potent mediator of
inflammatory responses.[2] It directly binds to and activates group IVA cytosolic phospholipase
A2 (cPLA20).[1][2][9] This activation is the rate-limiting step in the production of eicosanoids,
such as prostaglandins.[2] The interaction occurs at a novel binding site within the C2 domain
of cPLAza and is dependent on the presence of calcium ions.[8][10][11]
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Caption: C1P and Ca?* mediate the activation of cPLAzq, leading to eicosanoid production.

Pro-Survival Signaling via PI3K/Akt Pathway

C1P promotes cell survival and proliferation by activating the Phosphatidylinositol 3-kinase
(PI3K)/Protein Kinase B (Akt) signaling pathway.[1][8] This activation leads to the
phosphorylation and activation of Akt, which in turn stimulates the transcription factor NF-kB.[1]
Activated NF-kB upregulates the expression of anti-apoptotic proteins such as Bcl-XL, thereby
protecting the cell from apoptosis.[1][8]
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Caption: C1P activates the PI3K/Akt pathway to promote cell survival and inhibit apoptosis.

Stimulation of Cell Migration via Putative Receptors

Studies have demonstrated that exogenously applied C1P can stimulate the migration of cells,
particularly macrophages.[1][2] This effect is not replicated by increasing intracellular C1P
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levels, which strongly suggests the involvement of a specific cell-surface receptor.[2][12] It is
proposed that C1P acts as an extracellular ligand, binding to a G-protein coupled receptor
(GPCR), likely coupled to a Gi protein, to initiate the chemotactic response.[2][12]

Extracellular Plasma Membrane Intracellular

Exogenous Binds Putative C1P Receptor Activates
cip (GPCR)

Induces

Initiates

Downstream
Signaling Cascade

Gi Protein Cell Migration

1. Prepare C2-C1P 2. Seed Cells in
Stock Solution (in EtOH/DMSO) Culture Plates

'

3. Dilute Stock into Media
& Treat Cells

4. Incubate for
Defined Period (e.g., 24h)

5. Perform Endpoint Analysis

: Proliferation Assay

Apoptosis Assay Western Blot

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK25446/
https://www.researchgate.net/publication/41411686_Ceramide_and_ceramide_1-phosphate_in_health_and_disease
https://www.ncbi.nlm.nih.gov/books/NBK25446/
https://www.researchgate.net/publication/41411686_Ceramide_and_ceramide_1-phosphate_in_health_and_disease
https://www.benchchem.com/product/b1140355?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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